Cas no 7529-87-5 (Monoisopropylfumarate)

• Product Name: Monoisopropylfumarate
• CAS No: 7529-87-5
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• MDL: MFCD09038538
• CID: 981687
• PubChem ID: 87559143
• Update Time: 2025-11-01

Monoisopropylfumarate Chemical and Physical Properties

Names and Identifiers

• Monoisopropyl Fumarate
• 4-oxo-4-propan-2-yloxybut-2-enoate
• (E)-4-isopropoxy-4-oxobut-2-enoic acid
• (Z)-2-PROPAN-2-YL MALEATE
• ACMC-209oxv
• AG-H-00050
• ANW-36593
• CTK5E1397
• CTK9A3982
• Fumarsaeure-monoisopropylester
• Fumarsaeure-mono-isopropylester
• isopropanol-fumaric acid
• Isopropyl fumarate
• Fumaric Acid Monoisopropyl Ester
• Isopropyl Hydrogen Fumarate
• 2-Butenedioic acid (2Z)-, mono(1-methylethyl) ester
• 2-Butenedioic acid (2Z)-, 1-(1-methylethyl) ester
• 4-oxo-4-(propan-2-yloxy)but-2-enoic acid
• Monoisopropyl Fumarate , 97%
• 4-oxo-4-propan-2-yloxybut-2-enoic acid
• Monoisopropylfumarate

• MDL： MFCD09038538
• Inchi： 1S/C7H10O4/c1-5(2)11-7(10)4-3-6(8)9/h3-5H,1-2H3,(H,8,9)/b4-3+
• InChI Key： FWUIHQFQLSWYED-ONEGZZNKSA-N
• SMILES： O(C(/C=C/C(=O)O)=O)C(C)C

Computed Properties

• Exact Mass: 158.0579
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 20
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: Not available
• Melting Point: 48°C(lit.)
• PSA: 63.6
• Solubility: Not available

Monoisopropylfumarate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Monoisopropylfumarate

Monoisopropylfumarate (CAS No. 7529-87-5): A Versatile Ester with Broad Applications

Monoisopropylfumarate (CAS No. 7529-87-5), also known as isopropyl fumarate monoester, is a specialized ester derived from fumaric acid and isopropanol. This compound has garnered significant attention in industries ranging from cosmetics and pharmaceuticals to polymer chemistry due to its unique chemical properties and functional versatility. With the growing demand for sustainable ingredients and bio-based chemicals, monoisopropylfumarate stands out as a promising candidate for innovative formulations.

The chemical structure of monoisopropylfumarate features a fumarate backbone with an isopropyl ester group, which contributes to its solubility in organic solvents and compatibility with various formulations. Researchers and manufacturers are increasingly exploring its potential as a crosslinking agent, plasticizer, or intermediate in synthesis. In the cosmetic industry, it is valued for its skin-conditioning properties and ability to enhance product stability. Meanwhile, in polymer science, it serves as a reactive monomer for creating biodegradable materials, aligning with the global push toward eco-friendly alternatives.

One of the most searched questions about monoisopropylfumarate is: *"What are the benefits of monoisopropylfumarate in skincare?"* Studies suggest that this ester can act as a moisturizing agent and emollient, making it a popular choice in anti-aging creams and sunscreen formulations. Its non-irritating nature and low toxicity profile further boost its appeal for dermatological applications. Additionally, its UV-absorbing properties have sparked interest in sun care products, where consumers prioritize broad-spectrum protection and natural ingredients.

Another trending topic is the role of monoisopropylfumarate in green chemistry. As industries shift toward renewable resources, this compound’s derivation from bio-based fumaric acid positions it as a sustainable alternative to petroleum-derived esters. Searches like *"Is monoisopropylfumarate biodegradable?"* highlight consumer and regulatory concerns about environmental impact. Fortunately, preliminary data indicate that it undergoes aerobic degradation, reducing its ecological footprint.

From a technical perspective, monoisopropylfumarate exhibits excellent thermal stability and reactivity, making it suitable for high-performance coatings and adhesives. Its low volatility and compatibility with resins are frequently cited in patents for advanced material science. For example, it is used to modify polyester resins or as a co-monomer in acrylic systems, improving flexibility and durability.

In summary, monoisopropylfumarate (CAS No. 7529-87-5) is a multifaceted compound with expanding applications across cosmetics, polymers, and industrial chemistry. Its alignment with sustainability trends and performance-driven demands ensures its relevance in future innovations. Whether you’re formulating next-gen skincare or designing biodegradable plastics, this ester offers a compelling blend of functionality and eco-consciousness.